N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]-4-ethoxybenzenesulfonamide

• Molecular Formula: C21H18N2O4S3
• Molecular Weight: 458.6 g/mol
• IUPAC Name: N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]-4-ethoxybenzenesulfonamide
• InChI: InChI=1S/C21H18N2O4S3/c1-2-27-15-8-10-16(11-9-15)30(25,26)23-14-7-12-18(24)20(13-14)29-21-22-17-5-3-4-6-19(17)28-21/h3-13,23-24H,2H2,1H3
• InChI Key: CNDBIVFDKDPBQB-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)O)SC3=NC4=CC=CC=C4S3

Description

N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]-4-ethoxybenzenesulfonamide, commonly known as BZS, is a chemical compound that has been widely studied in the field of medicinal chemistry. BZS is a sulfonamide derivative that has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of BZS is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways involved in inflammation and oxidative stress. BZS has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. BZS has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, which plays a key role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
BZS has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-alpha). BZS has also been shown to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. In addition, BZS has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

BZS has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in high purity. BZS also has a low toxicity profile, making it safe for use in cell-based assays. However, BZS has some limitations, including its low solubility in water and its potential to form aggregates in solution.

Future Directions

There are several future directions for research on BZS. One area of interest is the development of BZS analogs with improved solubility and bioavailability. Another area of interest is the exploration of the potential use of BZS in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of BZS and its potential therapeutic applications.

Synthesis Methods

BZS can be synthesized using a multi-step process that involves the reaction of 2-aminothiophenol with 2-bromo-4-hydroxyacetophenone to form 3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl acetate. The resulting compound is then reacted with 4-ethoxybenzenesulfonyl chloride to form BZS.

Scientific Research Applications

BZS has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. BZS has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.